Cas no 1215372-73-8 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride
• CAS No: 1215372-73-8
• MF: C₁₆H₁₆ClF₂N₃O₂S
• MW: 387.831948280334
• CID: 5507546
• Update Time: 2025-10-17

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide:hydrochloride
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride

• Inchi： 1S/C16H15F2N3O2S.ClH/c1-20(2)5-6-21(15(22)12-4-3-7-23-12)16-19-14-11(18)8-10(17)9-13(14)24-16;/h3-4,7-9H,5-6H2,1-2H3;1H
• InChI Key： SCUSOEXRKYTCAQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C1=NC2=C(F)C=C(F)C=C2S1)CCN(C)C)=O.[H]Cl

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride

Comprehensive Overview of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1215372-73-8)

The compound N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride (CAS 1215372-73-8) represents a sophisticated small molecule with significant potential in pharmaceutical research and development. This benzothiazole-furan hybrid has garnered attention from medicinal chemists due to its unique structural features that combine a difluorobenzothiazole core with a furan carboxamide moiety, linked through a dimethylaminoethyl spacer. The hydrochloride salt form enhances its solubility profile, making it particularly interesting for formulation development.

Recent trends in drug discovery have shown growing interest in fluorinated heterocyclic compounds, with researchers frequently searching for "fluorinated benzothiazole derivatives" and "furan-containing bioactive molecules." The presence of both fluorine atoms and the furan ring in this molecule addresses two important contemporary themes in medicinal chemistry: the strategic use of fluorine to modulate pharmacokinetic properties and the exploration of furan-based pharmacophores for novel biological activities. The compound's structural complexity offers multiple points for structure-activity relationship (SAR) studies, a topic frequently queried in scientific literature searches.

The physicochemical properties of CAS 1215372-73-8 reflect its carefully designed molecular architecture. With a molecular weight of 415.89 g/mol, this compound exhibits balanced lipophilicity suitable for crossing biological membranes while maintaining sufficient aqueous solubility due to its hydrochloride salt form. The difluoro substitution on the benzothiazole ring enhances metabolic stability, a feature often searched by researchers investigating "metabolically stable heterocycles." The dimethylaminoethyl side chain contributes to the molecule's basic character, potentially enabling interactions with various biological targets.

In the context of current pharmaceutical research trends, this compound aligns with several hot topics frequently appearing in scientific queries: "multi-target drug discovery," "privileged structures in medicinal chemistry," and "fluorine in drug design." The benzothiazole core is recognized as a privileged scaffold in drug discovery, known to interact with diverse biological targets. When combined with the furan carboxamide moiety, it creates a versatile molecular platform that could be explored for various therapeutic applications, particularly in areas where researchers are actively searching for "new kinase inhibitors" or "GPCR modulators."

The synthetic accessibility of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride makes it attractive for medicinal chemistry programs. The incorporation of fluorine atoms at the 4 and 6 positions of the benzothiazole ring follows current best practices in drug design, as evidenced by frequent searches for "strategic fluorination in lead optimization." The furan ring provides a complementary heterocyclic system that can participate in various molecular interactions, addressing another common search theme: "heterocyclic diversity in drug discovery."

From a formulation perspective, the hydrochloride salt form of this compound offers advantages that align with frequent industry queries about "salt selection strategies" and "improving API solubility." The presence of both hydrogen bond donors and acceptors in the molecule contributes to its potential for forming stable crystalline forms, a subject of considerable interest in preformulation studies as indicated by searches for "crystalline form screening" and "polymorph characterization."

Market intelligence reveals growing interest in benzothiazole derivatives, with particular attention to their potential in addressing unmet medical needs. The structural features of CAS 1215372-73-8 position it well for exploration in several therapeutic areas that currently dominate pharmaceutical research, matching search trends for "new cancer therapeutics," "neurodegenerative disease targets," and "anti-inflammatory compounds." The compound's difluorobenzothiazole component may offer advantages in CNS penetration, addressing another frequently searched topic: "blood-brain barrier permeable compounds."

Quality control and analytical method development for N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride would involve techniques commonly searched by analytical chemists, including "HPLC method development," "LC-MS characterization," and "NMR purity assessment." The compound's UV-active chromophores (the benzothiazole and furan rings) facilitate detection at low concentrations, an important consideration in bioanalytical method development queries.

In conclusion, CAS 1215372-73-8 represents a compelling example of modern medicinal chemistry design, incorporating multiple elements that address current research priorities and frequently searched topics in drug discovery. Its difluorobenzothiazole-furan hybrid structure offers numerous opportunities for further exploration and development, making it a valuable compound for pharmaceutical researchers investigating "novel heterocyclic scaffolds" and "strategically fluorinated bioactive molecules." The continued interest in such structurally sophisticated compounds ensures that N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride will remain relevant in ongoing drug discovery efforts.